HIF/HIF Prolyl-Hydroxylase
  • JNJ-42041935
    JNJ-42041935
    • Cat. No.:
    • B608221
    • CAS No.:
    • 1193383-09-3
    • Molecular Formula:
    • C12H6ClF3N4O3
    • Molecular Weight:
    • 346.65 g/mol
    Description
    JNJ-42041935 is a selective, 2-OG competitive, and reversible inhibitor of HIF-PH enzymes (pKis = 12.3, 51.3, and 22.4 nM for HIF-PH1, HIF-PH2, and HIF-PH3, respectively). It is >100-fold selective for HIF-PH co...
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  • Verucopeptin
    Verucopeptin
    • Cat. No.:
    • B1147338
    • CAS No.:
    • 138067-14-8
    • Molecular Formula:
    • C43H73N7O13
    • Molecular Weight:
    • 896.086
    Description
    Verucopeptin is a natural product found in Actinomadura verrucosospora with data available.
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  • FG-2216
    FG-2216
    • Cat. No.:
    • B1672656
    • CAS No.:
    • 223387-75-5
    • Molecular Formula:
    • C12H9ClN2O4
    • Molecular Weight:
    • 280.66 g/mol
    Description
    A orally active prolyl-hydroxylase inhibitor which can stabilize hypoxia-inducible transcription factor independent of oxygen availability.
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  • Fibrostatin C
    Fibrostatin C
    • Cat. No.:
    • B1672661
    • CAS No.:
    • 91776-47-5
    • Molecular Formula:
    • C18H19NO8S
    • Molecular Weight:
    • 409.4 g/mol
    Description
    Fibrostatin C is a N-acyl-L-amino acid.
    Fibrostatin C has been reported in Streptomyces catenulae with data available.
    from Streptomyces catenulae;  structure given in first source...
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  • Oltipraz
    Oltipraz
    • Cat. No.:
    • B1677276
    • CAS No.:
    • 64224-21-1
    • Molecular Formula:
    • C8H6N2S3
    • Molecular Weight:
    • 226.3 g/mol
    Description
    Oltipraz is a 1,2-dithiole that is 3H-1,2-dithiole-3-thione substituted at positions 4 and 5 by methyl and pyrazin-2-yl groups respectively. It has a role as an antineoplastic agent, an antimutagen, a protective...
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  • TM6008
    TM6008
    • Cat. No.:
    • B1682918
    • CAS No.:
    • Molecular Formula:
    • C21H17N5O3
    • Molecular Weight:
    • 387.4 g/mol
    Description
    TM6008 is a prolyl hydroxylase inhibitor that protects against cell death after hypoxia.
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  • TM6089
    TM6089
    • Cat. No.:
    • B1682919
    • CAS No.:
    • Molecular Formula:
    • C13H14N4O3S
    • Molecular Weight:
    • 306.34 g/mol
    Description
    TM6089 is an inhibitor of PHD that acts by stabilizing HIF activity in vitro.
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  • Echinomycin
    Echinomycin
    • Cat. No.:
    • B7801832
    • CAS No.:
    • Molecular Formula:
    • C51H64N12O12S2
    • Molecular Weight:
    • 1101.3 g/mol
    Description
    Echinomycin is a cytotoxic polypeptide quinoxaline antibiotic isolated from Streptomyces echinatus that binds to DNA and inhibits RNA synthesis.
    Echinomycin is a polypeptide quinoxaline antineoplastic antibio...
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  • Glucosamine-2-13C hydrochloride
    Glucosamine-2-13C hydrochloride
    • Cat. No.:
    • B12409291
    • CAS No.:
    • Molecular Formula:
    • C6H14ClNO5
    • Molecular Weight:
    • 216.62 g/mol
    Description
    Glucosamine-2-13C hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO5 and its molecular weight is 216.62 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Glucosam...
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  • Deferoxamine
    Deferoxamine
    • Cat. No.:
    • B15607255
    • CAS No.:
    • 138-14-7; 1950-39-6; 70-51-9
    • Molecular Formula:
    • C25H48N6O8
    • Molecular Weight:
    • 560.7 g/mol
    Description
    Desferrioxamine B is an acyclic desferrioxamine that is butanedioic acid in which one of the carboxy groups undergoes formal condensation with the primary amino group of N-(5-aminopentyl)-N-hydroxyacetamide and ...
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